Cas no 1018254-91-5 (8-Amino-4-methyl-3,4-dihydro-2h-1,4-benzoxazin-3-one)

• Product Name: 8-Amino-4-methyl-3,4-dihydro-2h-1,4-benzoxazin-3-one
• CAS No: 1018254-91-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD09998374
• CID: 1032519
• PubChem ID: 26370307
• Update Time: 2025-04-20

8-Amino-4-methyl-3,4-dihydro-2h-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Amino-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• 8-amino-4-methyl-1,4-benzoxazin-3-one
• 8-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one
• AG-C-09190
• CTK6I1445
• SureCN3593642
• 8-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• AKOS006342367
• CS-0439979
• 8-Amino-4-methyl-2 H-1,4-benzoxazin-3(4 H)-one
• 2H-1,4-Benzoxazin-3(4H)-one, 8-amino-4-methyl-
• SCHEMBL3593642
• DB-350876
• MFCD09998374
• NS-01522
• 8-Amino-4-methyl-2H-benzo[1,4]oxazin-3(4H)-one
• AT27121
• DTXSID80650108
• 8-amino-4-methyl-2H-1,4-benzoxazin-3-one
• TYHFSDSZRQLYEF-UHFFFAOYSA-N
• 1018254-91-5
• 8-Amino-4-methyl-3,4-dihydro-2h-1,4-benzoxazin-3-one

• MDL： MFCD09998374
• Inchi： 1S/C9H10N2O2/c1-11-7-4-2-3-6(10)9(7)13-5-8(11)12/h2-4H,5,10H2,1H3
• InChI Key： TYHFSDSZRQLYEF-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C2C=CC=C(C1=2)N)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų